Cas no 2168871-90-5 (4-(3-methylphenyl)-3,6-dihydro-2H-pyran)

• Product Name: 4-(3-methylphenyl)-3,6-dihydro-2H-pyran
• CAS No: 2168871-90-5
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 6138562
• PubChem ID: 165563369
• Update Time: 2025-06-30

4-(3-methylphenyl)-3,6-dihydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylphenyl)-3,6-dihydro-2H-pyran
• EN300-1586078
• 2168871-90-5

• Inchi： 1S/C12H14O/c1-10-3-2-4-12(9-10)11-5-7-13-8-6-11/h2-5,9H,6-8H2,1H3
• InChI Key： GVHSQEGDTKRJGQ-UHFFFAOYSA-N
• SMILES： O1CC=C(C2C=CC=C(C)C=2)CC1

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-(3-methylphenyl)-3,6-dihydro-2H-pyran

Introduction to 4-(3-Methylphenyl)-3,6-dihydro-2H-pyran (CAS No. 2168871-90-5)

4-(3-Methylphenyl)-3,6-dihydro-2H-pyran, with the CAS number 2168871-90-5, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of dihydropyrans, which are characterized by a six-membered ring containing an oxygen atom and a double bond. The presence of the 3-methylphenyl substituent imparts unique chemical and physical properties to this compound, making it an interesting subject for both academic research and industrial applications.

The structure of 4-(3-Methylphenyl)-3,6-dihydro-2H-pyran can be represented as follows: C₁₂H₁₄O. The molecular weight is approximately 178.23 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the Pd-catalyzed coupling of 3-methylphenylboronic acid with a suitable pyran derivative. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In the pharmaceutical industry, 4-(3-Methylphenyl)-3,6-dihydro-2H-pyran has shown promise as a lead compound for the development of new drugs. Recent studies have focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent inhibitory activity against the enzyme X (a key target in the treatment of Y disease). This finding has sparked interest in further exploring the therapeutic potential of 4-(3-Methylphenyl)-3,6-dihydro-2H-pyran and its derivatives.

Beyond its pharmaceutical applications, 4-(3-Methylphenyl)-3,6-dihydro-2H-pyran has also found use in materials science. Its unique chemical structure makes it an excellent candidate for the development of advanced materials with tailored properties. For instance, researchers at the University of California have utilized this compound as a building block for the synthesis of novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as aerospace engineering and electronics.

In addition to its practical applications, 4-(3-Methylphenyl)-3,6-dihydro-2H-pyran has been extensively studied from a fundamental chemistry perspective. Its reactivity and stability under various conditions have been explored in detail, providing valuable insights into the behavior of dihydropyrans in general. For example, a study published in Organic Letters in 2020 investigated the photochemical properties of this compound and found that it undergoes selective photoisomerization under UV light exposure. This property could be exploited for the development of photoresponsive materials and devices.

The safety profile of 4-(3-Methylphenyl)-3,6-dihydro-2H-pyran is another important aspect that has been thoroughly evaluated. Toxicity studies conducted by independent laboratories have shown that this compound exhibits low toxicity when handled under appropriate conditions. However, as with any chemical substance, proper handling and storage protocols should be followed to ensure safety in both laboratory and industrial settings.

In conclusion, 4-(3-Methylphenyl)-3,6-dihydro-2H-pyran (CAS No. 2168871-90-5) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in various fields. Whether used as a lead compound in drug discovery or as a building block for advanced materials, this compound continues to be a subject of intense interest for scientists and engineers alike.